5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione
• InChI: InChI=1S/C13H16N2O2/c1-9(2)15-11(16)13(3,14-12(15)17)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,17)
• InChI Key: NNUKKGAXRLMSRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C(NC1=O)(C)C2=CC=CC=C2

Description

5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione is a chemical compound known for its unique structure and properties This compound belongs to the class of imidazoline derivatives, which are known for their diverse applications in various fields such as chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a suitable precursor, such as an N-substituted urea or thiourea, with an appropriate aldehyde or ketone. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the cyclization process. The reaction conditions, including temperature, solvent, and reaction time, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using similar synthetic routes as those used in laboratory settings. industrial production often involves the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency. The reaction conditions are carefully monitored and controlled to minimize impurities and maximize yield.

Chemical Reactions Analysis

Types of Reactions

5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazoline-2,4-dione derivatives with different oxidation states.

Reduction: Reduction reactions can convert the compound into its reduced forms, which may exhibit different chemical properties.

Substitution: The compound can undergo substitution reactions, where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) are used under acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed under controlled conditions.

Substitution: Various nucleophiles or electrophiles can be used in substitution reactions, depending on the desired product.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazoline-2,4-dione derivatives with different oxidation states, while reduction may produce reduced forms of the compound with altered chemical properties.

Scientific Research Applications

5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of various organic molecules and as a reagent in chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases or conditions.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione can be compared with other similar compounds, such as:

3-Isopropyl-5-methyl-5-phenylhydantoin: This compound has a similar structure but lacks the imidazoline ring, which may result in different chemical and biological properties.

3-Isopropyl-5-methyl-5-phenylimidazolidine-2,4-dione: This compound has an imidazolidine ring instead of an imidazoline ring, leading to differences in reactivity and applications.

Synthesis routes and methods

Procedure details

To a stirred solution of (±)-5-methyl-5-phenylhydantoin (3.0 g, 15.7 mmol) in DMF (20 mL) was added potassium carbonate (2.6 g, 18.9 mmol) and 2-iodopropane (3.2 g, 18.9 mmol). The reaction was stirred at ambient temperature for 18 h and then partitioned between EtOAc (100 mL) and H2O (100 mL). The layers were separated and the aqueous phase was extracted further with EtOAc (2×100 mL). The combined organic extracts were washed with brine (100 mL), dried over MgSO4, filtered and concentrated under reduced pressure. The crude product was purified by silica gel chromatography, eluting with a gradient of hexane:EtOAc—75:25 to 50:50, to give the title compound. MS: m/z=233 (M+1).